2-((4-Fluorophenyl)thio)-1-(4-(2-oxo-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone oxalate

• IUPAC Name: 2-[4-[2-(4-fluorophenyl)sulfanylacetyl]piperazin-1-yl]-1-thiophen-2-ylethanone;oxalic acid
• InChI: InChI=1S/C18H19FN2O2S2.C2H2O4/c19-14-3-5-15(6-4-14)25-13-18(23)21-9-7-20(8-10-21)12-16(22)17-2-1-11-24-17;3-1(4)2(5)6/h1-6,11H,7-10,12-13H2;(H,3,4)(H,5,6)
• InChI Key: ZKBSDSALEFDGMY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)C2=CC=CS2)C(=O)CSC3=CC=C(C=C3)F.C(=O)(C(=O)O)O
• Molecular Formula: C20H21FN2O6S2
• Molecular Weight: 468.5 g/mol
• CAS No.: 1351643-85-0

Description

This compound is a piperazine-derived ethanone featuring a 4-fluorophenylthio moiety at the second carbon and a thiophen-2-yl ethyl ketone group linked via the piperazine nitrogen. The oxalate counterion enhances its crystallinity and solubility in polar solvents, which is critical for pharmacological applications.

Biological Activity

The compound 2-((4-Fluorophenyl)thio)-1-(4-(2-oxo-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone oxalate is a complex organic molecule that has garnered attention in medicinal chemistry for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Structural Characteristics

The molecular formula of the compound is $C_{18}H_{20}F_{1}N_{3}O_{2}S_{2}$, with a molecular weight of approximately 393.5 g/mol. Its structure features a fluorinated phenyl group , a thioether linkage , and a piperazine moiety , which are critical for its biological interactions.

Biological Activity Overview

Research indicates that compounds with similar structural features often exhibit various biological activities, including:

• Antimicrobial Activity : Compounds containing thiophene and thiazole rings have shown promising antibacterial and antifungal properties.
• Cytotoxicity : Some derivatives have demonstrated selective cytotoxicity against tumorigenic cell lines, indicating potential as anticancer agents.
• Enzyme Inhibition : The ability to inhibit specific enzymes, such as cholinesterases, has been noted in structurally related compounds.

The mechanisms by which this compound exerts its biological effects may include:

• Receptor Binding : The presence of the piperazine ring suggests potential interactions with neurotransmitter receptors, which could influence neurological pathways.
• Enzyme Interaction : The thioether and carbonyl functionalities may facilitate binding to enzymes involved in metabolic processes, potentially leading to inhibition or modulation of their activity.
• Cellular Uptake : The lipophilicity imparted by the fluorinated group may enhance cellular membrane permeability, allowing for greater bioavailability.

Case Studies and Research Findings

Several studies highlight the biological activity of similar compounds:

• Anticancer Studies :
  • A derivative with structural similarities exhibited selective cytotoxicity against various cancer cell lines, with IC50 values indicating significant potency compared to standard chemotherapeutics .
  • In vitro studies demonstrated that modifications to the thiophene and piperazine groups could enhance anticancer activity through increased receptor affinity.
• Antimicrobial Activity :
  • Thiazole derivatives have been shown to possess broad-spectrum antimicrobial properties. For instance, compounds with similar thiazole structures exhibited significant inhibition against both Gram-positive and Gram-negative bacteria .
  • The specific compound's thioether linkage may contribute to its antimicrobial efficacy by disrupting bacterial cell wall synthesis.
• Enzyme Inhibition :
  • Investigations into enzyme inhibition revealed that certain analogs effectively inhibited butyrylcholinesterase (BChE), suggesting potential applications in treating neurodegenerative diseases .

Comparative Analysis

To contextualize the biological activity of 2-((4-Fluorophenyl)thio)-1-(4-(2-oxo-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone oxalate , a comparison with related compounds is beneficial:

Compound Name	Molecular Formula	Key Features	Biological Activity
N-(4-fluorophenyl)-N-(4-(2-oxo-2-thiazol-2-ylamino)ethyl)acetamide	C16H13FN4O3S	Contains a sulfonamide group	Antimicrobial
5-(4-fluorophenyl)-1,3,4-thiadiazoles	C16H16F3N3O3	Fluorinated phenyl group	Anticancer
2-thiophenecarboxylic acid derivatives	C16H18FNO3S	Similar thioether structure	Antimicrobial

Comparison with Similar Compounds

Structural Features

Table 1: Structural Comparison of Key Analogs

Compound Name	Key Substituents	Counterion	Reference
2-((4-Fluorophenyl)thio)-1-(4-(2-oxo-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone oxalate	4-Fluorophenylthio, thiophen-2-yl ethyl ketone	Oxalate	Target
4-(2-Fluorobenzoyl)-1-[2-(4-hydroxyphenyl)-2-oxoethyl]piperazin-1-ium trifluoroacetate	2-Fluorobenzoyl, 4-hydroxyphenyl ethyl ketone	Trifluoroacetate
4-(Thiophen-2-yl)-1-(4-(2-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one (MK41)	Thiophen-2-yl butyryl, 2-(trifluoromethyl)phenyl	None
Thiophen-2-yl (4-(4-(trifluoromethyl)phenyl)piperazin-1-yl) methanone (Compound 21)	Thiophen-2-yl carbonyl, 4-(trifluoromethyl)phenyl	None

Key Observations:

• Electron-Withdrawing Groups: The target compound’s 4-fluorophenylthio group introduces a sulfur atom, which may improve metabolic stability compared to the carbonyl-linked 2-fluorobenzoyl in .
• Counterion Effects: The oxalate salt likely improves aqueous solubility relative to trifluoroacetate () or neutral analogs (), though exact solubility data are unavailable .

Physicochemical and Pharmacological Properties

Hypothetical Data Based on Structural Analogies:

• Lipophilicity (LogP): The thiophen-2-yl and 4-fluorophenylthio groups may increase LogP compared to ’s polar 4-hydroxyphenyl system, favoring blood-brain barrier penetration .
• Receptor Binding: Piperazine derivatives with trifluoromethylphenyl groups () show affinity for serotonin receptors, while the target compound’s thiophene and fluorophenylthio groups may target dopamine or sigma receptors .